Cas no 2228802-16-0 (1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol)

• Product Name: 1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol
• CAS No: 2228802-16-0
• MF: C₈H₇F₃OS
• MW: 208.200791597366
• CID: 6221123
• PubChem ID: 165631145
• Update Time: 2025-10-28

1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol
• 1-[5-(trifluoromethyl)thiophen-2-yl]prop-2-en-1-ol
• 2228802-16-0
• EN300-1969226

• Inchi： 1S/C8H7F3OS/c1-2-5(12)6-3-4-7(13-6)8(9,10)11/h2-5,12H,1H2
• InChI Key： JQNOCDOPKYHGEM-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C(C=C)O

Computed Properties

• Exact Mass: 208.01697050g/mol
• Monoisotopic Mass: 208.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol

Introduction to 1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol (CAS No. 2228802-16-0)

1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol (CAS No. 2228802-16-0) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research findings.

The chemical structure of 1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol features a thiophene ring substituted with a trifluoromethyl group and a propenyl alcohol moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The thiophene ring is known for its aromatic stability and electron-donating characteristics, while the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound. The propenyl alcohol group adds reactivity and potential for further functionalization.

In terms of synthesis, 1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol can be prepared through a multi-step process involving the coupling of a thiophene derivative with a trifluoromethylated reagent, followed by the introduction of the propenyl alcohol functionality. Recent advancements in synthetic methodologies have made this process more efficient and scalable, enabling researchers to produce larger quantities of the compound for further studies.

The biological activities of 1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol have been extensively investigated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. Additionally, preliminary studies have demonstrated its ability to induce apoptosis in cancer cells, making it a promising candidate for the development of novel therapeutic agents.

In the context of drug discovery, 1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol has shown promise as a lead compound for the development of new drugs targeting inflammatory diseases and cancer. Its unique structure and biological activities make it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are currently exploring ways to enhance its potency, selectivity, and pharmacokinetic properties through structural modifications.

Recent research has also focused on understanding the mechanism of action of 1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol. Studies have revealed that it interacts with specific cellular targets involved in inflammation and cancer pathways. For example, it has been shown to modulate the activity of key enzymes such as COX and LOX, which are implicated in the production of inflammatory mediators. Furthermore, it has been found to interfere with signaling pathways that regulate cell proliferation and survival, such as the PI3K/AKT pathway.

The safety profile of 1-5-(trifluoromethyl)thiophen-2-ylprop-2-en-1-ol is another critical aspect being evaluated in preclinical studies. Initial toxicity assessments have indicated that the compound is well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile and ensure its suitability for clinical development.

In conclusion, 1-5-(trifluoromethyl)thiophen-2-y\-lprop\-2-en\-1-o\-l (CAS No. 2228802\-16\-0) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further research and potential therapeutic applications. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its properties for clinical use.